Tert-butyl isocyanate
Tert-butyl isocyanate
Tert-butyl isocyanate appears as a clear colorless liquid with a pungent odor. Very toxic by ingestion, may also be toxic by skin absorption and inhalation. Vapors heavier than air. Less dense than water and insoluble in water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion.
Brand Name:
Vulcanchem
CAS No.:
1609-86-5
VCID:
VC21075526
InChI:
InChI=1S/C5H9NO/c1-5(2,3)6-4-7/h1-3H3
SMILES:
CC(C)(C)N=C=O
Molecular Formula:
C5H9NO
Molecular Weight:
99.13 g/mol
Tert-butyl isocyanate
CAS No.: 1609-86-5
Cat. No.: VC21075526
Molecular Formula: C5H9NO
Molecular Weight: 99.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tert-butyl isocyanate appears as a clear colorless liquid with a pungent odor. Very toxic by ingestion, may also be toxic by skin absorption and inhalation. Vapors heavier than air. Less dense than water and insoluble in water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. |
|---|---|
| CAS No. | 1609-86-5 |
| Molecular Formula | C5H9NO |
| Molecular Weight | 99.13 g/mol |
| IUPAC Name | 2-isocyanato-2-methylpropane |
| Standard InChI | InChI=1S/C5H9NO/c1-5(2,3)6-4-7/h1-3H3 |
| Standard InChI Key | MGOLNIXAPIAKFM-UHFFFAOYSA-N |
| SMILES | CC(C)(C)N=C=O |
| Canonical SMILES | CC(C)(C)N=C=O |
| Melting Point | 85.5 °C |
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